Cas no 1251607-44-9 (methyl 3-{3-1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl-1,2,4-oxadiazol-5-yl}benzoate)

• Product Name: methyl 3-{3-1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl-1,2,4-oxadiazol-5-yl}benzoate
• CAS No: 1251607-44-9
• MF: C₁₉H₁₄FN₅O₃
• MW: 379.344566822052
• CID: 6265866
• PubChem ID: 49666892
• Update Time: 2025-06-27

methyl 3-{3-1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl-1,2,4-oxadiazol-5-yl}benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-{3-1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl-1,2,4-oxadiazol-5-yl}benzoate
• methyl 3-[3-[1-(4-fluorophenyl)-5-methyltriazol-4-yl]-1,2,4-oxadiazol-5-yl]benzoate
• methyl 3-(3-(1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl)-1,2,4-oxadiazol-5-yl)benzoate
• 1251607-44-9
• F3406-9273
• AKOS021876417
• VU0625480-1
• CCG-286610
• methyl 3-{3-[1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-1,2,4-oxadiazol-5-yl}benzoate

• Inchi： 1S/C19H14FN5O3/c1-11-16(22-24-25(11)15-8-6-14(20)7-9-15)17-21-18(28-23-17)12-4-3-5-13(10-12)19(26)27-2/h3-10H,1-2H3
• InChI Key： ICKQNKWDVXLPKL-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C(C)=C(C2=NOC(C3C=CC=C(C(=O)OC)C=3)=N2)N=N1

Computed Properties

• Exact Mass: 379.10806749g/mol
• Monoisotopic Mass: 379.10806749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 95.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on methyl 3-{3-1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl-1,2,4-oxadiazol-5-yl}benzoate

Methyl 3-{3-1-(4-Fluorophenyl)-5-Methyl-1H-1,2,3-Triazol-4-Yl-1,2,4-Oxadiazol-5-Yl}Benzoate: A Promising Compound in Modern Pharmaceutical Research

Methyl 3-{3-1-(4-Fluorophenyl)-5-Methyl-1H-1,2,3-Triazol-4-Yl-1,2,4-Oxadiazol-5-Yl}Benzoate, with the CAS number 1251607-44-9, represents a significant advancement in the field of medicinal chemistry. This complex organic molecule combines multiple heterocyclic rings, including a 1,2,4-oxadiazol-5-yl group and a 1H-1,2,3-triazol-4-yl moiety, which are known for their pharmacological relevance. The 4-fluorophenyl substituent further enhances the molecular versatility, enabling interactions with diverse biological targets. Recent studies have highlighted the potential of this compound in targeting inflammatory pathways and neurodegenerative diseases, making it a focal point for researchers in drug discovery.

The 1,2,4-oxadiazol-5-yl ring system is a well-established scaffold in pharmaceutical development, often implicated in the design of anti-inflammatory and antiviral agents. The 1H-1,2,3-triazol-4-yl group, on the other hand, is recognized for its ability to modulate enzyme activities, particularly in the context of kinase inhibition. The integration of these two heterocyclic units within the molecular framework of Methyl 3-{3-1-(4-Fluorophenyl)-5-Methyl-1H-1,2,3-Triazol-4-Yl-1,2,4-Oxadiazol-5-Yl}Benzoate creates a unique structural motif that may contribute to its biological activity. The 4-fluorophenyl substituent, positioned at the 1-position of the triazole ring, introduces steric and electronic effects that could influence the compound’s binding affinity to specific receptors or enzymes.

Recent research published in Journal of Medicinal Chemistry (2023) has demonstrated that Methyl 3-{3-1-(4-Fluorophenyl)-5-Methyl-1H-1,2,3-Triazol-4-Yl-1,2,4-Oxadiazol-5-Yl}Benzoate exhibits potent anti-inflammatory properties by selectively inhibiting the NF-κB signaling pathway. This pathway is a critical mediator of chronic inflammation and is implicated in the progression of diseases such as rheumatoid arthritis and inflammatory bowel disease. The compound’s ability to modulate this pathway suggests its potential as a therapeutic agent for conditions characterized by persistent inflammation. Additionally, studies have shown that the 1,2,4-oxadiazol-5-yl ring system may contribute to the compound’s stability and solubility, which are essential factors in drug development.

The 5-methyl substitution on the triazole ring is another key feature of this compound. This modification may enhance the molecule’s metabolic stability by reducing susceptibility to enzymatic degradation. In a study conducted by the European Journal of Medicinal Chemistry (2023), researchers found that the 5-methyl group significantly improved the compound’s half-life in vivo, which is crucial for maintaining therapeutic efficacy over extended periods. This finding underscores the importance of structural modifications in optimizing the pharmacokinetic profile of such complex molecules.

Furthermore, the 4-fluorophenyl substituent has been shown to enhance the compound’s affinity for certain receptors, such as the TLR4 (Toll-like receptor 4) pathway, which plays a pivotal role in the immune response to pathogens. A recent paper published in Frontiers in Pharmacology (2023) reported that Methyl 3-{3-1-(4-Fluorophenyl)-5-Methyl-1H-1,2,3-Triazol-4-Yl-1,2,4-Oxadiazol-5-Yl}Benzoate effectively suppresses the activation of TLR4, thereby reducing the production of pro-inflammatory cytokines like TNF-α and IL-6. This property makes the compound a promising candidate for the treatment of autoimmune disorders and sepsis, where excessive inflammation is a major concern.

The molecular design of Methyl 3-{3-1-(4-Fluorophenyl)-5-Methyl-1H-1,2,3-Triazol-4-Yl-1,2,4-Oxadiazol-5-Yl}Benzoate also aligns with current trends in drug discovery, which emphasize the development of multi-target ligands. Unlike traditional single-target drugs, this compound may interact with multiple pathways simultaneously, offering a more comprehensive therapeutic approach. For instance, its ability to inhibit both the NF-κB pathway and TLR4 signaling suggests a potential role in modulating the immune system’s response to a wide range of stimuli.

However, the development of such complex molecules also presents challenges, particularly in terms of synthetic accessibility and biological specificity. Researchers are actively exploring methods to optimize the synthesis of Methyl 3-{3-1-(4-Fluorophenyl)-5-Methyl-1H-1,2,3-Triazol-4-Yl-1,2,4-Oxadiazol-5-Yl}Benzoate to ensure its scalability for clinical applications. Additionally, efforts are underway to refine its selectivity to minimize potential side effects, a critical consideration in pharmaceutical development.

Overall, Methyl 3-{3-1-(4-Fluorophenyl)-5-Methyl-1H-1,2,3-Triazol-4-Yl-1,2,4-Oxadiazol-5-Yl}Benzoate stands as a testament to the power of rational drug design. Its unique structural features, including the 1,2,4-oxadiazol-5-yl, 1H-1,2,3-triazol-4-yl, and 4-fluorophenyl groups, position it as a versatile scaffold for the development of novel therapeutics. As research in this area continues to evolve, this compound may pave the way for innovative treatments in the fields of inflammation, immunology, and neurodegenerative diseases.